Cas no 478047-67-5 (1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one)

1-{2-[(4-Chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one is a pyrimidine-based organic compound featuring a chlorophenylsulfanyl substituent, which contributes to its unique chemical reactivity and potential utility in synthetic applications. The presence of the 4-methylpyrimidine core enhances its stability, while the ethanone moiety offers versatility for further functionalization. This compound is of interest in pharmaceutical and agrochemical research due to its structural framework, which may serve as a key intermediate in the synthesis of biologically active molecules. Its well-defined molecular structure allows for precise modifications, making it valuable for exploratory studies in medicinal chemistry and material science. High purity and consistent synthesis protocols ensure reliable performance in experimental settings.

1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one structure

478047-67-5 structure

Product Name:1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one

CAS No:478047-67-5

MF:

MW:

MDL:MFCD02187402

CID:4653361

Update Time:2025-10-31

1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one
- MDL： MFCD02187402

1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB300146-500 mg	1-{2-[(4-Chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone; .	478047-67-5		500mg	€678.60	2023-04-26
abcr	AB300146-1 g	1-{2-[(4-Chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone; .	478047-67-5		1g	€1312.80	2023-04-26
Key Organics Ltd	4R-1150-1MG	1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone	478047-67-5	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	4R-1150-5MG	1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone	478047-67-5	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	4R-1150-10MG	1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone	478047-67-5	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	4R-1150-0.5G	1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone	478047-67-5	>90%	0.5g	£385.00	2025-02-09
Key Organics Ltd	4R-1150-1G	1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone	478047-67-5	>90%	1g	£770.00	2025-02-09
Key Organics Ltd	4R-1150-5G	1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone	478047-67-5	>90%	5g	£3080.00	2025-02-09
Key Organics Ltd	4R-1150-10G	1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone	478047-67-5	>90%	10g	£5775.00	2025-02-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00892430-1g	1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one	478047-67-5	90%	1g	￥4193.0	2024-04-18

1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Related Categories

Additional information on 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one

1-{2-[(4-Chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one (CAS No. 478047-67-5): A Comprehensive Overview

1-{2-[(4-Chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one (CAS No. 478047-67-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives and is characterized by the presence of a chlorophenyl sulfanyl group and a methyl group attached to the pyrimidine ring. The compound's structure and chemical properties make it a valuable candidate for various research and development activities, particularly in the areas of drug discovery and pharmaceutical sciences.

The molecular formula of 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one is C₁₃H₁₂ClN₂O_S, with a molecular weight of approximately 283.76 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 4-chlorothiophenol with 2-chloro-4-methylpyrimidine followed by the acetylation step. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In recent years, 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory effects, 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one has also been investigated for its antiviral properties. Studies have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis, making it a promising candidate for the development of antiviral drugs.

The pharmacokinetic properties of 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These properties suggest that it could be administered orally, which would be advantageous for patient compliance in clinical settings.

In addition to its potential therapeutic applications, 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one has also been explored for its use as a research tool in biochemical and cellular studies. Its ability to modulate specific biological pathways makes it useful for investigating the mechanisms underlying various diseases and for identifying new targets for drug development.

The safety profile of 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one has been evaluated in several preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one (CAS No. 478047-67-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical sciences. Its unique structural features and biological activities make it an attractive candidate for further research and development, particularly in the areas of anti-inflammatory and antiviral therapies. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.